![molecular formula C30H27O13+ B1248654 Pelargonidin 3-O-(6-caffeoyl-beta-D-glucoside)](/img/structure/B1248654.png)
Pelargonidin 3-O-(6-caffeoyl-beta-D-glucoside)
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Overview
Description
Pelargonidin 3-O-(6-caffeoyl-beta-D-glucoside) is an anthocyanidin glycoside.
Scientific Research Applications
Polydatin and Pharmacological Effects
- Polydatin (PD) : A monocrystalline compound with a wide array of pharmacological investigations focusing on cardiovascular effects, neuroprotection, anti-inflammatory and immunoregulatory effects, anti-oxidation, anti-tumor, and liver and lung protection. The study emphasizes PD's therapeutic properties and the necessity for further research to explore its molecular mechanisms of action and definitive target proteins (Qiao-Hui Du, Cheng Peng, & Hong Zhang, 2013).
Pelargonium Sidoides and Medicinal Use
- Pelargonium Sidoides : The review delves into the ethnobotany and commercial history of Pelargonium sidoides, highlighting its importance in traditional medicine and its development into successful phytomedicines. The paper outlines key elements contributing to its success, including species choice, marketing, scientific evidence of botanical and chemical identity, and proof of concept for its efficacy (T. Brendler & B. Van Wyk, 2008).
Red Pitaya Fruits and Bioactivities
- Red Pitaya Fruits (Hylocereus polyrhizus) : The review discusses red pitaya fruits, noting their high concentrations of polyphenols, beta-cyanins, and amino acids. Anthocyanins like pelargonidin 3-glucoside are specifically detected in the pulp extracts. The paper reviews the maturation process, nutritional profile, bioactivities, and use of these phytochemicals in various food products, suggesting potential health benefits and applications (Yanyi Huang et al., 2021).
Chlorogenic Acid (CGA) and Pharmacological Review
- Chlorogenic Acid (CGA) : CGA is highlighted for its pharmacological roles, including antioxidant activity, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and more. The review calls for further research to optimize its biological and pharmacological effects, indicating potential applications as a natural safeguard food additive (M. Naveed et al., 2018).
Pomegranate Peel and Phenolic Compounds
- Pomegranate Peel (PoP) : PoP is recognized for its high concentration of phenolic compounds, including flavonoids (anthocyanins such as pelargonidin) and phenolic acids. The paper discusses the potential health benefits of these compounds and the necessity for conclusive clinical trials to validate their curative relevance (Balwinder Singh et al., 2018).
properties
Molecular Formula |
C30H27O13+ |
---|---|
Molecular Weight |
595.5 g/mol |
IUPAC Name |
[(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C30H26O13/c31-16-5-3-15(4-6-16)29-23(12-18-20(34)10-17(32)11-22(18)41-29)42-30-28(39)27(38)26(37)24(43-30)13-40-25(36)8-2-14-1-7-19(33)21(35)9-14/h1-12,24,26-28,30,37-39H,13H2,(H4-,31,32,33,34,35,36)/p+1/t24-,26-,27+,28-,30-/m1/s1 |
InChI Key |
OUWGZZOPFVOIFO-SHPGVJHPSA-O |
Isomeric SMILES |
C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)/C=C/C5=CC(=C(C=C5)O)O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)COC(=O)C=CC5=CC(=C(C=C5)O)O)O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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